molecular formula C20H25N5O3 B6497207 8-(4-methoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 946230-25-7

8-(4-methoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide

Cat. No. B6497207
CAS RN: 946230-25-7
M. Wt: 383.4 g/mol
InChI Key: CMETZZBRXJVRQI-UHFFFAOYSA-N
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Description

8-(4-methoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C20H25N5O3 and its molecular weight is 383.4 g/mol. The purity is usually 95%.
The exact mass of the compound 8-(4-methoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide is 383.19573968 g/mol and the complexity rating of the compound is 683. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 8-(4-methoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-methoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photocatalysis and Organophotocatalysts

The compound’s structure suggests potential applications in photocatalysis. Specifically, electron donor–acceptor (D–A) systems based on the benzo[c][1,2,5]thiadiazole (BTZ) motif have been extensively researched for use in photovoltaics and as fluorescent sensors . However, there hasn’t been an in-depth study on its use as a visible-light organophotocatalyst. Researchers could explore its photocatalytic properties, optoelectronic behavior, and photophysical characteristics. By systematically modifying the donor groups while keeping the BTZ acceptor group constant, one could tailor its performance for specific applications.

Chemical Synthesis and Protection Strategies

The compound’s functional groups (such as the isocyanate and methoxyphenyl moieties) make it interesting for chemical synthesis. Researchers could explore its reactivity in various reactions, including the formation of urea linkages . Additionally, it could serve as a protecting group for amino functionalities in organic synthesis.

Nanobodies and Fluorescent Proteins

In the field of biological research, fluorescent proteins (FPs) play a crucial role. Researchers could investigate the compound’s interactions with FPs, especially considering the recent advances in nanobodies targeting FPs . Such studies could enhance our understanding of FP-based imaging techniques and potentially lead to novel applications.

Tumor Necrosis Factor Receptor Agonists

The compound’s potential as a tumor necrosis factor receptor 2 (TNFR2) agonist could be explored in cancer immunotherapy. TNFR2 activation without affecting TNFR1 signaling is a promising avenue for therapeutic development . Investigating its efficacy in preclinical models could provide valuable insights.

Biosynthesis Pathways and Enzyme Function

Lastly, researchers could study the compound’s role in biosynthesis pathways. For instance, the “Probable tRNA threonylcarbamoyladenosine biosynthesis protein Gcp” (gcp) could be involved in tRNA modification . Understanding its function and interactions within cellular processes could reveal new biological insights.

properties

IUPAC Name

8-(4-methoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N5O3/c1-13-5-3-4-6-16(13)21-18(26)17-19(27)25-12-11-24(20(25)23-22-17)14-7-9-15(28-2)10-8-14/h7-10,13,16H,3-6,11-12H2,1-2H3,(H,21,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMETZZBRXJVRQI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCCC1NC(=O)C2=NN=C3N(CCN3C2=O)C4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-(4-methoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

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